![molecular formula C2H3N3S B188566 1,2,4-Thiadiazol-5-amine CAS No. 7552-07-0](/img/structure/B188566.png)
1,2,4-Thiadiazol-5-amine
Overview
Description
1,2,4-Thiadiazol-5-amine is a chemical compound with the molecular formula C2H3N3S . It is also known by other names such as 5-Amino-1,2,4-thiadiazole and has a molecular weight of 101.13 g/mol . The compound has a variety of synonyms and identifiers, including CAS 7552-07-0 and UNII ER62WCE6KP .
Synthesis Analysis
The synthesis of 1,3,4-thiadiazole derivatives, which include this compound, has been achieved using a convenient one-pot approach . Another study reported the synthesis of 5-benzyl-1,3,4-thiadiazol-2-amine derivatives from phenylacetic acid derivatives .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI string: InChI=1S/C2H3N3S/c3-2-4-1-5-6-2/h1H, (H2,3,4,5) . The compound also has a Canonical SMILES representation: C1=NSC (=N1)N .
Chemical Reactions Analysis
1,3,4-thiadiazole derivatives, including this compound, have been synthesized from hydrazides and isothiocyanates via sequential oxidation and P(NMe2)3-mediated annulation reactions . Another study reported that 1,3,4-thiadiazole derivatives have shown a broad spectrum of activity against various pathogens .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 101.13 g/mol . It has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 4 . The compound has a Rotatable Bond Count of 0 and a Topological Polar Surface Area of 80 Ų .
Scientific Research Applications
Antiproliferative and Antimicrobial Properties : Schiff bases derived from 5-substituted-1,3,4-thiadiazole-2-amine have shown strong DNA protective ability and antimicrobial activity, particularly against S. epidermidis. Some compounds also exhibited cytotoxicity against cancer cell lines, suggesting potential in cancer treatment (Gür et al., 2020).
DNA Binding Interactions : 1,3,4-Thiadiazole derivatives are avid binders to DNA via a groove binding mode, indicating potential applications in gene therapy and molecular biology (Shivakumara & Krishna, 2021).
Development of Novel Synthetic Methods : Innovative methods for synthesizing 1,3,4-thiadiazole-2-amine derivatives have been developed, including one-pot methods without toxic additives, highlighting advancements in synthetic chemistry (Kokovina et al., 2021).
Ultrasound-Assisted Synthesis : Studies have shown that ultrasound can be used to efficiently synthesize thiadiazole derivatives, offering an alternative to conventional methods and highlighting the role of green chemistry (Erdogan, 2018).
Organometallic Material Precursors : Thiadiazoles, including 1,3,4-thiadiazole derivatives, are excellent precursors for crystal engineering in organometallic materials, demonstrating their versatility in material science (Ardan et al., 2017).
Antimicrobial Agent Scaffold : The 2-amino-1,3,4-thiadiazole moiety is a promising scaffold for developing new antimicrobial agents, with several derivatives showing higher activity compared to standard drugs (Serban et al., 2018).
Anticancer Activity : Schiff bases of 1, 3, 4-thiadiazole derivatives have shown significant anticancer activity in vivo, indicating their potential as cancer therapeutics (Naskar et al., 2015).
Muscarinic Activities : Novel 1,2,4-thiadiazoles with different amines have been investigated for their muscarinic ligand activity, which is crucial for understanding neurological processes (Macleod et al., 1990).
Mechanism of Action
Target of Action
The primary targets of 1,2,4-Thiadiazol-5-amine are ESKAPE pathogen strains and filarial nematodes . ESKAPE pathogens, which include Enterococcus faecium, Staphylococcus aureus, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, and Enterobacter cloacae, are a group of bacteria that exhibit multidrug resistance and virulence. Filarial nematodes are the pathogens responsible for a number of parasitic diseases .
Mode of Action
This compound interacts with its targets by inhibiting their growth and reproduction. For instance, it has been found to have potent antibacterial activity against ESKAPE pathogens . In the case of filarial infections, it acts as a macrofilaricide, targeting the adult stage of the worms .
Biochemical Pathways
It is known that the compound interferes with the life cycle of the targeted organisms, inhibiting their growth and reproduction .
Pharmacokinetics
It is known that the compound exhibits good metabolic stability .
Result of Action
The result of the action of this compound is the inhibition of the growth and reproduction of the targeted organisms. This leads to a decrease in the population of these organisms, thereby alleviating the symptoms of the diseases they cause .
Safety and Hazards
When handling 1,2,4-Thiadiazol-5-amine, it is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Use of personal protective equipment and chemical impermeable gloves is advised . It is also important to ensure adequate ventilation and remove all sources of ignition .
Future Directions
Research on 1,2,4-Thiadiazol-5-amine and its derivatives is ongoing, with recent studies focusing on their potential applications in various fields. For instance, new boron-based benzo[c][1,2,5]oxadiazoles and benzo[c][1,2,5]thiadiazoles are being explored as potential hypoxia inhibitors . Other studies are investigating the potential of novel N-(Benzimidazol-5-yl)-1,3,4-thiadiazol-2-amine analogues as potent STAT3 inhibitors for cancer treatment . Furthermore, substituted di(pyridin-2-yl)-1,2,4-thiadiazol-5-amines are being studied as novel macrofilaricidal compounds for the treatment of human filarial infections .
Biochemical Analysis
Biochemical Properties
1,2,4-Thiadiazol-5-amine plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to inhibit the activity of certain enzymes involved in the biosynthesis of nucleic acids, thereby exhibiting antimicrobial properties . Additionally, it interacts with proteins involved in cell signaling pathways, modulating their activity and affecting cellular processes .
Cellular Effects
This compound exerts significant effects on various types of cells and cellular processes. It has been demonstrated to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been shown to induce apoptosis in cancer cells by activating specific signaling pathways and altering the expression of genes involved in cell survival and proliferation . Furthermore, it affects cellular metabolism by inhibiting key enzymes involved in metabolic pathways .
Molecular Mechanism
The molecular mechanism of action of this compound involves several key interactions at the molecular level. It binds to specific biomolecules, such as enzymes and receptors, altering their activity and function. For instance, this compound has been shown to inhibit the activity of enzymes involved in DNA replication and repair, leading to the accumulation of DNA damage and subsequent cell death . Additionally, it modulates gene expression by interacting with transcription factors and other regulatory proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits good stability under standard laboratory conditions, with minimal degradation over extended periods . Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged inhibition of cell proliferation and induction of apoptosis . The specific temporal effects may vary depending on the experimental conditions and the type of cells or organisms being studied .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to exhibit therapeutic effects, such as reducing tumor growth and inhibiting microbial infections . At higher doses, this compound can cause toxic or adverse effects, including hepatotoxicity and nephrotoxicity . Threshold effects have been observed, where the compound’s efficacy and toxicity are dose-dependent .
Metabolic Pathways
This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. It has been shown to inhibit key enzymes involved in the biosynthesis of nucleic acids and proteins, thereby affecting metabolic flux and metabolite levels . Additionally, this compound can be metabolized by specific enzymes in the liver, leading to the formation of active metabolites that contribute to its biological activity .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It interacts with specific transporters and binding proteins, facilitating its uptake and localization within cells . The compound can accumulate in certain tissues, such as the liver and kidneys, where it exerts its biological effects . Additionally, this compound can cross cellular membranes and reach intracellular compartments, influencing its activity and function .
Subcellular Localization
The subcellular localization of this compound plays a crucial role in its activity and function. The compound can be targeted to specific compartments or organelles within cells through targeting signals or post-translational modifications . For example, this compound has been shown to localize to the nucleus, where it interacts with DNA and regulatory proteins, modulating gene expression and cellular processes . Additionally, it can accumulate in the mitochondria, affecting mitochondrial function and cellular metabolism .
Properties
IUPAC Name |
1,2,4-thiadiazol-5-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H3N3S/c3-2-4-1-5-6-2/h1H,(H2,3,4,5) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJHTZTZXOKVQRN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NSC(=N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H3N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90302767 | |
Record name | 1,2,4-Thiadiazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90302767 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
101.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7552-07-0 | |
Record name | 7552-07-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=153379 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,2,4-Thiadiazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90302767 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Amino-1,2,4-thiadiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-Amino-1,2,4-thiadiazole | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ER62WCE6KP | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of 5-amino-1,2,4-thiadiazole?
A1: The molecular formula of 5-amino-1,2,4-thiadiazole is C2H3N3S, and its molecular weight is 101.12 g/mol.
Q2: What are some recent advancements in the synthesis of 5-amino-1,2,4-thiadiazoles?
A2: Several novel methods have been developed, including:
- Transition-metal-free S–N bond formation: This green method utilizes the reaction of isothiocyanates with amidines. []
- Electrochemical oxidative intramolecular N-S bond formation: This approach employs imidoyl thioureas as starting materials and proceeds under catalyst- and oxidant-free electrolytic conditions. []
- Sodium carbonate-promoted formation with elemental sulfur: This method utilizes readily available elemental sulfur and oxygen as the oxidant, offering a cost-effective and environmentally friendly approach. []
- Iodine-mediated oxidative C-N and N-S bond formation in water: This metal-free strategy uses iodine as an oxidant and water as a solvent, highlighting its green chemistry aspects. []
Q3: What are the potential applications of 5-amino-1,2,4-thiadiazole derivatives in drug discovery?
A3: 5-amino-1,2,4-thiadiazole derivatives have shown promise as:
- Neurodegenerative disease treatment: These derivatives may serve as potential drugs for preventing and treating neurodegenerative diseases like Alzheimer's disease. []
- Macrofilaricides: Substituted di(pyridin-2-yl)-1,2,4-thiadiazol-5-amines exhibit potential as macrofilaricides for treating human filarial infections, including lymphatic filariasis and onchocerciasis. []
- Antibacterial agents: Certain derivatives demonstrate promising antibacterial activity against ESKAPE pathogen strains, which are notorious for their multidrug resistance. []
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